α-Hydroxymethyl Atropine
α-Hydroxymethyl Atropine
Brand Name:
Vulcanchem
CAS No.:
2515-36-8
VCID:
VC0142267
InChI:
InChI=1S/C18H25NO4/c1-19-14-7-8-15(19)10-16(9-14)23-17(22)18(11-20,12-21)13-5-3-2-4-6-13/h2-6,14-16,20-21H,7-12H2,1H3/t14-,15+,16?
SMILES:
CN1C2CCC1CC(C2)OC(=O)C(CO)(CO)C3=CC=CC=C3
Molecular Formula:
C18H25NO4
Molecular Weight:
319.4 g/mol
α-Hydroxymethyl Atropine
CAS No.: 2515-36-8
Reference Standards
VCID: VC0142267
Molecular Formula: C18H25NO4
Molecular Weight: 319.4 g/mol
| CAS No. | 2515-36-8 |
|---|---|
| Product Name | α-Hydroxymethyl Atropine |
| Molecular Formula | C18H25NO4 |
| Molecular Weight | 319.4 g/mol |
| IUPAC Name | [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-(hydroxymethyl)-2-phenylpropanoate |
| Standard InChI | InChI=1S/C18H25NO4/c1-19-14-7-8-15(19)10-16(9-14)23-17(22)18(11-20,12-21)13-5-3-2-4-6-13/h2-6,14-16,20-21H,7-12H2,1H3/t14-,15+,16? |
| Standard InChIKey | ICTCLIOSQZBOFS-XYPWUTKMSA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)C(CO)(CO)C3=CC=CC=C3 |
| SMILES | CN1C2CCC1CC(C2)OC(=O)C(CO)(CO)C3=CC=CC=C3 |
| Canonical SMILES | CN1C2CCC1CC(C2)OC(=O)C(CO)(CO)C3=CC=CC=C3 |
| Synonyms | 2-(Hydroxymethyl)-2-phenyl-hydracrylic Acid 3α-Tropanyl Ester; |
| PubChem Compound | 200685 |
| Last Modified | Nov 11 2021 |
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